![molecular formula C18H16N2O2 B7510318 N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide](/img/structure/B7510318.png)
N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide
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Overview
Description
N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide, also known as EIPA, is a chemical compound that has been widely studied for its potential applications in scientific research. EIPA has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide involves the inhibition of the sodium-hydrogen exchanger, which is a protein that is involved in the regulation of pH in cells. This compound binds to the exchanger and prevents it from functioning properly, leading to a decrease in pH and an increase in acidity. This increase in acidity has been found to be toxic to cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). This compound has also been found to have anti-inflammatory effects, and has been shown to reduce the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide in lab experiments is its high degree of purity, which ensures that the results obtained are accurate and reliable. This compound is also relatively easy to synthesize, which makes it readily available for use in research. However, one of the limitations of using this compound is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for research on N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide. One area of research is the development of more effective methods for the synthesis of this compound, which could lead to increased availability and lower costs. Another area of research is the identification of new applications for this compound, such as its potential use in the treatment of other diseases besides cancer and heart disease. Additionally, more research is needed to better understand the mechanism of action of this compound, which could lead to the development of more effective treatments for cancer and other diseases.
Synthesis Methods
N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide can be synthesized using a variety of methods, including the reaction of 4-ethylbenzoyl chloride with isoquinoline-3-carboxylic acid in the presence of a base such as triethylamine. Another method involves the reaction of 4-ethylphenylhydrazine with isoquinoline-3-carboxylic acid, followed by the addition of acetic anhydride and pyridine. Both methods result in the formation of this compound with a high degree of purity.
Scientific Research Applications
N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. This compound has been found to inhibit the growth and proliferation of cancer cells, and has been shown to be effective against a variety of cancer types, including breast, lung, and prostate cancer. This compound has also been studied for its potential applications in the treatment of heart disease, as it has been found to inhibit the activity of the sodium-hydrogen exchanger, which is involved in the regulation of cardiac function.
Properties
IUPAC Name |
N-(4-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-2-12-7-9-14(10-8-12)19-18(22)16-11-13-5-3-4-6-15(13)17(21)20-16/h3-11H,2H2,1H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTJJVKIFSCKDSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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